molecular formula C21H24FN3O B5298571 N-(2-fluorophenyl)-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide

N-(2-fluorophenyl)-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide

Cat. No. B5298571
M. Wt: 353.4 g/mol
InChI Key: YJYKCTSEZUZBRH-RMKNXTFCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-fluorophenyl)-2-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as FPPP and has been synthesized using various methods.

Mechanism of Action

FPPP acts as a dopamine receptor agonist, which means that it activates dopamine receptors in the brain. This activation leads to an increase in dopamine release, which can have various effects on behavior and physiology. FPPP has been shown to have high affinity for dopamine D2 receptors, which are involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
FPPP has been shown to have various biochemical and physiological effects, including an increase in dopamine release and a decrease in dopamine reuptake. This can lead to an increase in locomotor activity and a decrease in anxiety-like behavior in animal models. FPPP has also been shown to have potential neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using FPPP in lab experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying the regulation of dopamine signaling in the brain. However, one limitation is its potential for abuse and addiction, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on FPPP, including its potential use as a PET imaging agent for visualizing dopamine receptors in the brain. FPPP may also have potential therapeutic uses in the treatment of Parkinson's disease and other neurological disorders. Additionally, further research is needed to understand the potential risks and benefits of using FPPP in scientific research.

Synthesis Methods

FPPP can be synthesized using various methods, and one of the most common methods is the reaction of 2-fluoroaniline with 4-(3-phenyl-2-propen-1-yl)-1-piperazinecarboxylic acid followed by the addition of acetic anhydride. This method has been optimized for high yield and purity of the final product.

Scientific Research Applications

FPPP has been studied for its potential use as a research tool in various fields, including neuroscience and pharmacology. It has been shown to have affinity for dopamine receptors, which are involved in the regulation of mood, motivation, and reward. FPPP has also been studied for its potential use as a ligand in positron emission tomography (PET) imaging studies to visualize dopamine receptors in the brain.

properties

IUPAC Name

N-(2-fluorophenyl)-2-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24FN3O/c22-19-10-4-5-11-20(19)23-21(26)17-25-15-13-24(14-16-25)12-6-9-18-7-2-1-3-8-18/h1-11H,12-17H2,(H,23,26)/b9-6+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJYKCTSEZUZBRH-RMKNXTFCSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC=CC2=CC=CC=C2)CC(=O)NC3=CC=CC=C3F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCN1C/C=C/C2=CC=CC=C2)CC(=O)NC3=CC=CC=C3F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24FN3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-fluorophenyl)-2-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.